Cas no 3393-71-3 (3-Methyl-8-quinolinamine)

3-Methyl-8-quinolinamine structure
3-Methyl-8-quinolinamine structure
Product Name:3-Methyl-8-quinolinamine
CAS No:3393-71-3
MF:C10H10N2
MW:158.199801921844
MDL:MFCD18449011
CID:1111128
PubChem ID:15783794
Update Time:2025-04-20

3-Methyl-8-quinolinamine Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-8-Quinolinamine
    • 2-Methylnaphthalene-3-carboxylic acid
    • 3-Methyl-[2]naphthoesaeure
    • 3-methyl-[2]naphthoic acid
    • 3-Methyl-[8]chinolylamin
    • 3-methyl-[8]quinolylamine
    • 3-Methyl-2-naphthoesaeure
    • 3-methyl-2-naphthoic acid
    • 3-Methyl-naphthoesaeure-(2)
    • 3-methylquinolin-8-amine
    • SureCN2778964
    • 8-Amino-3-methylquinoline
    • 8-Quinolinamine, 3-methyl-
    • YLAVIVCVGRVZQH-UHFFFAOYSA-N
    • FCH995467
    • AKOS023622497
    • SCHEMBL11973584
    • D72054
    • CS-15723
    • CS-0040593
    • SB68173
    • DB-090300
    • 3393-71-3
    • MFCD18449011
    • SY273599
    • DTXSID801313284
    • 3-Methyl-8-quinolinamine
    • MDL: MFCD18449011
    • Inchi: 1S/C10H10N2/c1-7-5-8-3-2-4-9(11)10(8)12-6-7/h2-6H,11H2,1H3
    • InChI Key: YLAVIVCVGRVZQH-UHFFFAOYSA-N
    • SMILES: N1C=C(C)C=C2C=CC=C(C=12)N

Computed Properties

  • Exact Mass: 158.0845
  • Monoisotopic Mass: 158.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 38.9

Experimental Properties

  • PSA: 38.91

3-Methyl-8-quinolinamine Pricemore >>

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